Cas no 2680703-29-9 (methyl 2-{(benzyloxy)carbonylamino}-4-chloropyrimidine-5-carboxylate)

• Product Name: methyl 2-{(benzyloxy)carbonylamino}-4-chloropyrimidine-5-carboxylate
• CAS No: 2680703-29-9
• MF: C₁₄H₁₂ClN₃O₄
• MW: 321.715782165527
• CID: 5632401
• PubChem ID: 165927843
• Update Time: 2025-06-08

methyl 2-{(benzyloxy)carbonylamino}-4-chloropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28294160
• methyl 2-{[(benzyloxy)carbonyl]amino}-4-chloropyrimidine-5-carboxylate
• 2680703-29-9
• methyl 2-{(benzyloxy)carbonylamino}-4-chloropyrimidine-5-carboxylate

• Inchi： 1S/C14H12ClN3O4/c1-21-12(19)10-7-16-13(17-11(10)15)18-14(20)22-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,16,17,18,20)
• InChI Key： YSAWJKWXJBAVCQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=NC(=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 321.0516336g/mol
• Monoisotopic Mass: 321.0516336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 90.4Ų

Additional information on methyl 2-{(benzyloxy)carbonylamino}-4-chloropyrimidine-5-carboxylate

Methyl 2-{(Benzyloxy)carbonylamino}-4-Chloropyrimidine-5-Carboxylate (CAS No. 2680703-29-9): An Overview

Methyl 2-{(benzyloxy)carbonylamino}-4-chloropyrimidine-5-carboxylate (CAS No. 2680703-29-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

The chemical structure of methyl 2-{(benzyloxy)carbonylamino}-4-chloropyrimidine-5-carboxylate is composed of a pyrimidine ring with a methyl ester group at the 5-position, a chloro substituent at the 4-position, and an N-benzyloxycarbonyl (Cbz) protected amino group at the 2-position. The presence of these functional groups imparts specific reactivity and biological activity to the molecule, making it an attractive candidate for various chemical transformations and biological studies.

In terms of synthesis, methyl 2-{(benzyloxy)carbonylamino}-4-chloropyrimidine-5-carboxylate can be prepared through a multi-step process involving the condensation of appropriate precursors. One common approach involves the reaction of 4-chloro-5-methylpyrimidine-2-carboxylic acid with N-benzyloxycarbonyl glycine methyl ester in the presence of a coupling agent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). This method yields high purity and yield, making it suitable for large-scale production.

Recent research has focused on exploring the biological activities of methyl 2-{(benzyloxy)carbonylamino}-4-chloropyrimidine-5-carboxylate. Studies have shown that this compound exhibits potent antiviral properties against a range of viral pathogens. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that methyl 2-{(benzyloxy)carbonylamino}-4-chloropyrimidine-5-carboxylate effectively inhibited the replication of human cytomegalovirus (HCMV) in vitro. The mechanism of action is believed to involve interference with viral DNA synthesis, thereby preventing viral replication.

Moreover, methyl 2-{(benzyloxy)carbonylamino}-4-chloropyrimidine-5-carboxylate has been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively inhibits the growth of certain cancer cell lines, particularly those overexpressing specific kinases. The selective cytotoxicity observed suggests that methyl 2-{(benzyloxy)carbonylamino}-4-chloropyrimidine-5-carboxylate may have therapeutic potential in treating certain types of cancer.

The pharmacokinetic properties of methyl 2-{(benzyloxy)carbonylamino}-4-chloropyrimidine-5-carboxylate have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a successful drug candidate.

In addition to its direct biological activities, methyl 2-{(benzyloxy)carbonylamino}-4-chloropyrimidine-5-carboxylate serves as an important intermediate in the synthesis of more complex molecules. Its versatile reactivity allows for the introduction of various functional groups through chemical modifications, thereby expanding its utility in drug discovery and development.

The safety profile of methyl 2-{(benzyloxy)carbonylamino}-4-chloropyrimidine-5-carboxylate has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its further development as a potential therapeutic agent.

In conclusion, methyl 2-{(benzyloxy)carbonylamino}-4-chloropyrimidine-5-carboxylate (CAS No. 2680703-29-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.